Cas no 2034227-67-1 (6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide)

• Product name: 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide
• CAS No: 2034227-67-1
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5548970
• PubChem ID: 91816300

6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-((2-phenylthiazol-4-yl)methyl)pyrimidine-4-carboxamide
• 2034227-67-1
• AKOS025321387
• 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide
• F6494-0944

• Inchi： 1S/C17H16N4O2S/c1-2-23-15-8-14(19-11-20-15)16(22)18-9-13-10-24-17(21-13)12-6-4-3-5-7-12/h3-8,10-11H,2,9H2,1H3,(H,18,22)
• InChI Key： CDIZANNMMDNVPU-UHFFFAOYSA-N
• SMILES： S1C=C(CNC(C2C=C(N=CN=2)OCC)=O)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide

Comprehensive Overview of 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide (CAS No. 2034227-67-1)

6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide (CAS No. 2034227-67-1) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrimidine and thiazole moieties, exhibits promising potential in various therapeutic applications. Its molecular structure combines a 6-ethoxy pyrimidine core with a 2-phenyl-1,3-thiazole substituent, linked via a carboxamide group, making it a subject of interest for researchers exploring small molecule inhibitors and targeted therapies.

In recent years, the demand for heterocyclic compounds like 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide has surged due to their versatility in drug design. The compound's CAS No. 2034227-67-1 is frequently searched in academic and industrial databases, reflecting its relevance in pharmaceutical research. Users often inquire about its synthesis methods, biological activity, and potential applications in treating diseases such as cancer and inflammatory disorders. These queries align with current trends in precision medicine and the development of kinase inhibitors.

The pyrimidine-thiazole hybrid structure of this compound is particularly noteworthy. Pyrimidines are known for their role in nucleic acid synthesis, while thiazoles are recognized for their antimicrobial and anti-inflammatory properties. This dual functionality positions 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide as a candidate for multi-target drug development. Researchers are also exploring its potential as a lead compound in the design of selective enzyme inhibitors, given its ability to interact with specific protein binding sites.

From a synthetic chemistry perspective, the compound's CAS No. 2034227-67-1 is often associated with studies on amide bond formation and heterocyclic ring functionalization. Its synthesis typically involves multi-step organic reactions, including condensation and nucleophilic substitution, which are topics of interest for chemists seeking to optimize yield and purity. The compound's solubility and stability under physiological conditions are also critical factors being investigated to enhance its bioavailability.

In the context of drug discovery, 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide is being evaluated for its pharmacokinetic properties and toxicity profiles. Preliminary studies suggest that it may exhibit low cytotoxicity and high selectivity, making it a viable candidate for further preclinical testing. The compound's mechanism of action is another area of active research, with hypotheses pointing to its interference with cell signaling pathways.

The growing interest in personalized medicine and targeted drug delivery has further amplified the relevance of compounds like 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide. Its molecular weight and lipophilicity are within the desirable range for oral bioavailability, a key consideration in modern pharmaceutical formulation. Additionally, its potential to cross the blood-brain barrier opens avenues for research in neurological disorders.

In summary, 6-ethoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]pyrimidine-4-carboxamide (CAS No. 2034227-67-1) represents a compelling example of how heterocyclic chemistry can drive innovation in drug development. Its unique structure, combined with its promising biological activity, positions it as a compound of significant interest for researchers and pharmaceutical companies alike. As the scientific community continues to explore its potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics.